Cas no 2229012-40-0 (4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229012-40-0
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6593236
• PubChem ID: 165692350
• Update Time: 2025-05-20

4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid
• 2229012-40-0
• EN300-1752060

• Inchi： 1S/C12H22O3/c1-4-11(2,3)12(10(14)15)7-5-9(13)6-8-12/h9,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： QAQVSKUETZKFOX-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4-Hydroxy-1-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic Acid (CAS No. 2229012-40-0)

4-Hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229012-40-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of this compound, highlighting its significance in current research.

The molecular structure of 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid is composed of a cyclohexane ring with a hydroxyl group at the 4-position and a carboxylic acid group at the 1-position. Additionally, the cyclohexane ring is substituted with a 2-methylbutan-2-yl group, which imparts specific steric and electronic properties to the molecule. These structural features contribute to its stability and reactivity, making it an attractive candidate for further investigation.

Recent studies have focused on the synthesis of 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which allow for efficient and selective formation of the desired product. This approach not only enhances the yield but also minimizes the formation of by-products, ensuring high purity and consistency in the final compound. The synthetic route typically starts with the preparation of a suitable starting material, such as a substituted cyclohexanone or cyclohexanol, followed by functional group transformations to introduce the hydroxyl and carboxylic acid groups.

In terms of biological activity, preliminary research suggests that 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid exhibits promising anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human cell lines. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

Furthermore, investigations into the pharmacokinetic properties of 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrates good oral bioavailability and a reasonable half-life in animal models, suggesting its potential for development as an orally administered drug. However, further studies are needed to optimize these properties and ensure safety and efficacy in human subjects.

The potential applications of 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid extend beyond anti-inflammatory therapy. Recent research has also explored its use as a scaffold for designing new drugs targeting other therapeutic areas. For instance, modifications to the cyclohexane ring or the substituents can lead to derivatives with enhanced potency or selectivity for specific targets. This versatility makes it an attractive starting point for drug discovery programs.

In conclusion, 4-hydroxy-1-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229012-40-0) is a promising compound with unique structural features and potential biological activities. Its synthesis through advanced catalytic methods and its favorable pharmacokinetic properties make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and optimize its therapeutic potential.